Cas no 852842-96-7 (N-benzyl-4-(4-chloro-3-methylphenoxy)-2-cyano-3-hydroxybut-2-enamide)

• Product Name: N-benzyl-4-(4-chloro-3-methylphenoxy)-2-cyano-3-hydroxybut-2-enamide
• CAS No: 852842-96-7
• MF: C₁₉H₁₇ClN₂O₃
• MW: 356.802883863449
• CID: 6382260
• PubChem ID: 54710048
• Update Time: 2025-05-20

N-benzyl-4-(4-chloro-3-methylphenoxy)-2-cyano-3-hydroxybut-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-4-(4-chloro-3-methylphenoxy)-2-cyano-3-hydroxybut-2-enamide
• EN300-26582379
• SR-01000068328-1
• 852842-96-7
• SR-01000068328

• Inchi： 1S/C19H17ClN2O3/c1-13-9-15(7-8-17(13)20)25-12-18(23)16(10-21)19(24)22-11-14-5-3-2-4-6-14/h2-9,23H,11-12H2,1H3,(H,22,24)/b18-16-
• InChI Key： GWGJJKMADAWXOJ-VLGSPTGOSA-N
• SMILES： ClC1=CC=C(C=C1C)OC/C(=C(\C#N)/C(NCC1C=CC=CC=1)=O)/O

Computed Properties

• Exact Mass: 356.0927701g/mol
• Monoisotopic Mass: 356.0927701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 82.4Ų

Additional information on N-benzyl-4-(4-chloro-3-methylphenoxy)-2-cyano-3-hydroxybut-2-enamide

Comprehensive Overview of N-benzyl-4-(4-chloro-3-methylphenoxy)-2-cyano-3-hydroxybut-2-enamide (CAS No. 852842-96-7)

The compound N-benzyl-4-(4-chloro-3-methylphenoxy)-2-cyano-3-hydroxybut-2-enamide (CAS No. 852842-96-7) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a benzyl moiety, a chloro-methylphenoxy segment, and a cyano-hydroxybutenamide backbone. These features make it a subject of interest in pharmaceutical research, agrochemical development, and material science. The presence of both electron-withdrawing (cyano) and electron-donating (hydroxy) groups within the same molecule offers intriguing reactivity patterns, which are often explored in modern synthetic chemistry.

In recent years, the demand for highly functionalized enamide derivatives like N-benzyl-4-(4-chloro-3-methylphenoxy)-2-cyano-3-hydroxybut-2-enamide has surged due to their potential applications in drug discovery. Researchers are particularly interested in its hydrogen-bonding capabilities and stereoelectronic effects, which are critical for designing enzyme inhibitors or receptor modulators. The compound's CAS No. 852842-96-7 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies. Additionally, its phenoxy and cyano groups are often discussed in forums focusing on green chemistry and sustainable synthesis, aligning with current trends in eco-friendly research.

From a synthetic perspective, N-benzyl-4-(4-chloro-3-methylphenoxy)-2-cyano-3-hydroxybut-2-enamide exemplifies the growing importance of multi-step organic transformations. Its preparation typically involves Pd-catalyzed cross-coupling or Michael addition reactions, topics frequently queried in AI-driven chemistry platforms. The compound's chiral center at the 3-hydroxy position also makes it a candidate for asymmetric catalysis, a hot topic in pharmaceutical intermediates manufacturing. Notably, its solubility profile and thermal stability are often analyzed in computational chemistry studies, addressing common user queries about molecular properties prediction.

The agrochemical sector has also shown interest in CAS No. 852842-96-7 due to its herbicidal and fungicidal potential. The 4-chloro-3-methylphenoxy group is structurally similar to motifs found in commercial plant protection agents, sparking discussions on crop yield optimization. Meanwhile, its cyano-enamide functionality is studied for polymer stabilization, linking it to searches about advanced material additives. These interdisciplinary applications underscore why this compound ranks highly in patent literature and industrial R&D reports.

Quality control of N-benzyl-4-(4-chloro-3-methylphenoxy)-2-cyano-3-hydroxybut-2-enamide relies on advanced analytical techniques like HPLC-MS and NMR spectroscopy, addressing frequent user questions about compound purity verification. Regulatory compliance for such substances often involves REACH or FDA guidelines, another trending search topic. As the scientific community prioritizes data reproducibility, detailed documentation of its spectral data and synthetic protocols becomes essential—content highly sought after in open-access chemistry journals.

In conclusion, N-benzyl-4-(4-chloro-3-methylphenoxy)-2-cyano-3-hydroxybut-2-enamide (CAS No. 852842-96-7) represents a versatile scaffold bridging multiple research domains. Its molecular complexity and application diversity align perfectly with contemporary interests in precision synthesis, bioactive molecules, and functional materials. By addressing both academic and industrial pain points—from reaction optimization to scalability challenges—this compound continues to inspire innovation across chemistry-driven industries.